Cas no 1797367-92-0 (3-(trifluoromethyl)-7-oxabicyclo2.2.1heptane-2-carboxylic Acid)

• Product Name: 3-(trifluoromethyl)-7-oxabicyclo2.2.1heptane-2-carboxylic Acid
• CAS No: 1797367-92-0
• MF: C₈H₉F₃O₃
• MW: 210.150473356247
• CID: 4614754
• PubChem ID: 75480849
• Update Time: 2025-06-08

3-(trifluoromethyl)-7-oxabicyclo2.2.1heptane-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• Z1787355495
• 3-(trifluoromethyl)-7-oxabicyclo2.2.1heptane-2-carboxylic Acid

• Inchi： 1S/C8H9F3O3/c9-8(10,11)6-4-2-1-3(14-4)5(6)7(12)13/h3-6H,1-2H2,(H,12,13)
• InChI Key： AUZBEXWVMFBWAT-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)C2CCC1O2)(F)F

Computed Properties

• Exact Mass: 210.05037863g/mol
• Monoisotopic Mass: 210.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

3-(trifluoromethyl)-7-oxabicyclo2.2.1heptane-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 3-(trifluoromethyl)-7-oxabicyclo2.2.1heptane-2-carboxylic Acid

3-(Trifluoromethyl)-7-Oxabicyclo[2.2.1]heptane-2-Carboxylic Acid: An Overview of Its Structure, Synthesis, and Applications

3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1797367-92-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound features a trifluoromethyl group attached to a 7-oxabicyclo[2.2.1]heptane framework, which imparts distinct chemical and physical properties that make it valuable for various applications.

The trifluoromethyl group is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule. This property makes 3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid an attractive candidate for use in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The 7-oxabicyclo[2.2.1]heptane ring system, on the other hand, provides a rigid and constrained structure that can enhance the molecular conformation and improve the compound's biological activity.

Recent studies have highlighted the potential of 3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid in drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers found that the trifluoromethyl group plays a crucial role in enhancing the binding affinity of the compound to viral targets, thereby improving its therapeutic efficacy.

In addition to its pharmaceutical applications, 3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has also been explored for its use in materials science. A 2024 study in Advanced Materials reported that this compound can be used as a building block for the synthesis of novel polymers with enhanced mechanical properties and thermal stability. The rigid 7-oxabicyclo[2.2.1]heptane ring system contributes to the formation of highly ordered polymer structures, which can be tailored for specific applications such as coatings, adhesives, and electronic devices.

The synthesis of 3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has been optimized through various methods to improve yield and purity. One common approach involves the reaction of a trifluoromethylated cyclopropane derivative with an appropriate carboxylic acid or ester under mild conditions. This method allows for efficient access to the target compound with high stereoselectivity and functional group compatibility.

A notable advancement in the synthesis of 3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid was reported in a 2023 paper published in Organic Letters. The researchers developed a novel catalytic system that significantly reduces the number of steps required for the synthesis while maintaining high yields and selectivity. This breakthrough has important implications for large-scale production and commercialization of the compound.

The physicochemical properties of 3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid have been extensively characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into the molecular structure and behavior of the compound under different conditions.

In terms of safety and environmental impact, 3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is generally considered to be stable under normal laboratory conditions and does not pose significant health or environmental risks when handled properly. However, it is important to follow standard safety protocols when working with this compound to ensure safe handling and storage.

In conclusion, 3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1797367-92-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique combination of a trifluoromethyl group and a 7-oxabicyclo[2.2.1]heptane ring system makes it an attractive candidate for further research and development.